Cas no 1251698-49-3 (2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide)

• Product Name: 2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide
• CAS No: 1251698-49-3
• MF: C₁₈H₁₆FN₇O₂
• MW: 381.363745689392
• CID: 5950850
• PubChem ID: 49676284
• Update Time: 2025-06-26

2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide
• 2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-[4-(tetrazol-1-yl)phenyl]acetamide
• 2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide
• F5788-0685
• AKOS024518561
• N-(4-(1H-tetrazol-1-yl)phenyl)-2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)acetamide
• VU0520487-1
• 1251698-49-3

• Inchi： 1S/C18H16FN7O2/c19-13-1-5-15(6-2-13)25-10-9-24(18(25)28)11-17(27)21-14-3-7-16(8-4-14)26-12-20-22-23-26/h1-8,12H,9-11H2,(H,21,27)
• InChI Key： NXYBJNIHNIFXIE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C=NN=N2)C=C1)(=O)CN1C(=O)N(C2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 381.13495094g/mol
• Monoisotopic Mass: 381.13495094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide

Introduction to Compound with CAS No 1251698-49-3 and Its Applications in Chemical Biology

Compound with the CAS number 1251698-49-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide, exhibits a unique structural framework that makes it a promising candidate for various biological and pharmaceutical applications. The presence of multiple pharmacophoric groups in its structure, including a fluorophenyl moiety, an imidazolidinone ring, and a tetrazole group, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The< strong>fluorophenyl substituent in the compound's structure is particularly noteworthy due to its ability to influence both the electronic properties and the binding affinity of the molecule. Fluorinated aromatic compounds are well-documented for their role in enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates. In recent years, there has been a surge in research focusing on the development of fluorinated heterocycles as key components in medicinal chemistry. The incorporation of a< strong>fluorophenyl group into this compound not only enhances its chemical diversity but also opens up avenues for exploring its potential as an intermediate in the synthesis of more complex bioactive molecules.

The core scaffold of the compound, which includes an< strong>imidazolidinone ring, is another critical feature that contributes to its biological relevance. Imidazolidinones are known for their versatility in medicinal chemistry, often serving as privileged scaffolds in the development of drugs targeting various diseases. The< strong>2-oxoimidazolidin-1-yl moiety in this compound is particularly interesting because it can act as a hinge-binding region, allowing for interactions with specific protein targets. This structural feature has been leveraged in the design of small-molecule inhibitors that modulate enzyme activity and cellular processes.

In addition to the< strong>imidazolidinone ring, the presence of a< strong>tetrazole group at the para position of the phenyl ring adds another layer of complexity to the compound's structure. Tetrazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide moiety in this compound suggests potential interactions with biological targets that could be exploited for therapeutic interventions. Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery, particularly due to their ability to engage with various enzymes and receptors involved in disease pathways.

The combination of these structural features—< strong>fluorophenyl,< strong>imidazolidinone ring, and< strong>tetrazole group2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide structure has been explored in several preclinical studies aimed at identifying novel bioactive molecules. These studies have revealed promising results regarding its potential as an inhibitor of key enzymes involved in cancer progression and inflammation.

The< strong>tetrazole group, in particular, has been shown to play a crucial role in modulating the biological activity of this compound. Tetrazole derivatives are known for their ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses and pain perception. The presence of this group in the< strong>N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetamide moiety suggests that this compound may have anti-inflammatory properties by interfering with these enzymatic pathways.

The< strong>imidazolidinone ring, on the other hand, has been identified as a key pharmacophore responsible for binding to specific protein targets. This structural feature has been exploited in the design of small-molecule inhibitors that modulate enzyme activity and cellular processes. In particular, imidazolidinones have shown promise as inhibitors of kinases and other enzymes involved in cancer signaling pathways. The incorporation of this scaffold into the< strong>2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yln-N...